5-amino-1-(3,5-dimethylphenyl)-N-(2-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-(3,5-dimethylphenyl)-N-(2-methoxyphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C18H19N5O2/c1-11-8-12(2)10-13(9-11)23-17(19)16(21-22-23)18(24)20-14-6-4-5-7-15(14)25-3/h4-10H,19H2,1-3H3,(H,20,24)
• InChI Key: SVNRAOVRZZRSRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=C(N=N2)C(=O)NC3=CC=CC=C3OC)N)C
• Molecular Formula: C18H19N5O2
• Molecular Weight: 337.4 g/mol

Description

Synthesis Analysis

The synthesis of related triazole compounds involves various methods, including the ruthenium-catalyzed cycloaddition of N-Boc ynamides with azides to avoid the Dimroth rearrangement, providing a pathway to protected versions of triazole amino acids for further applications (Ferrini et al., 2015). This method demonstrates the regioselective synthesis of triazole derivatives, an essential aspect of creating specific triazole-based structures.

Molecular Structure Analysis

Molecular structure analysis of triazole compounds, such as 4-amino-3-(p-chlorophenyl)-5-(p-methoxybenzyl)-4H-1,2,4-triazole, has been performed using X-ray diffraction techniques and density functional theory (DFT). These studies reveal the dihedral angles between the triazole ring and the phenyl rings, providing insights into the compound's three-dimensional conformation and potential reactivity sites (Șahin et al., 2011).

Chemical Reactions and Properties

Triazole compounds exhibit a variety of chemical reactions, including the Dimroth rearrangement, which can affect their structure and properties. Studies on the transformation by alkali of certain triazole derivatives into their benzylamino isomers highlight the impact of chemical reactions on the structural integrity and functional group orientation of triazole compounds (Albert, 1970).